5-(3,5-Dimethoxyphenyl)-2-fluorobenzoic acid, 95%

• IUPAC Name: 5-(3,5-dimethoxyphenyl)-2-fluorobenzoic acid
• InChI: InChI=1S/C15H13FO4/c1-19-11-5-10(6-12(8-11)20-2)9-3-4-14(16)13(7-9)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: MFUIRZOLSZFEQR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=CC(=C(C=C2)F)C(=O)O)OC
• Molecular Formula: C15H13FO4
• DSSTOX Substance ID: DTXSID00690869
• Molecular Weight: 276.26 g/mol
• CAS RN: 1261892-66-3

Description

5-(3,5-Dimethoxyphenyl)-2-fluorobenzoic acid, or 5-(3,5-DMPBF), is an organic compound with a wide range of applications in scientific research. Its structure is composed of a phenyl ring, two methoxy substituents, and a fluorobenzene group attached to a carboxylic acid. 5-(3,5-DMPBF) is a common reagent used in organic synthesis, and has been widely studied for its potential uses in drug discovery, materials science, and biochemistry.

Scientific Research Applications

5-(3,5-DMPBF) has been studied for its potential uses in drug discovery, materials science, and biochemistry. In drug discovery, 5-(3,5-DMPBF) has been used as an inhibitor of several enzymes, including histone deacetylases (HDACs) and proteases. In materials science, 5-(3,5-DMPBF) has been used to synthesize a variety of organic materials, such as polymers, nanomaterials, and metal-organic frameworks. In biochemistry, 5-(3,5-DMPBF) has been used to study the structure and function of proteins, as well as to study the effects of various drugs on biochemical pathways.

Mechanism of Action

5-(3,5-DMPBF) has been studied for its potential to inhibit several enzymes, including HDACs and proteases. In particular, 5-(3,5-DMPBF) has been shown to inhibit HDACs by binding to the active site of the enzyme and preventing its activity. This inhibition of HDACs has been shown to have a variety of effects, including the modulation of gene expression, the regulation of cell cycle progression, and the inhibition of tumor growth.
Biochemical and Physiological Effects
5-(3,5-DMPBF) has been studied for its potential biochemical and physiological effects. In particular, 5-(3,5-DMPBF) has been shown to modulate gene expression, regulate cell cycle progression, and inhibit tumor growth. Additionally, 5-(3,5-DMPBF) has been shown to induce apoptosis in certain types of cancer cells, and may have potential anti-inflammatory and anti-viral properties.

Advantages and Limitations for Lab Experiments

The use of 5-(3,5-DMPBF) in lab experiments has several advantages and limitations. One advantage is that 5-(3,5-DMPBF) is relatively easy to synthesize and can be used in a variety of different experiments. Additionally, 5-(3,5-DMPBF) has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying the effects of various drugs on biochemical pathways. However, there are also some limitations to the use of 5-(3,5-DMPBF). For example, 5-(3,5-DMPBF) is not very stable and can degrade over time, making it difficult to use in long-term experiments. Additionally, 5-(3,5-DMPBF) can be toxic to certain types of cells and may have adverse effects on the environment.

Future Directions

Given the potential of 5-(3,5-DMPBF) in drug discovery, materials science, and biochemistry, there are many potential future directions for research. For example, further research could be conducted to study the effects of 5-(3,5-DMPBF) on various biochemical pathways and its potential uses in drug discovery. Additionally, research could be conducted to explore the potential uses of 5-(3,5-DMPBF) in materials science and biochemistry, such as its use in the synthesis of polymers, nanomaterials, and metal-organic frameworks. Finally, research could be conducted to explore the potential environmental and safety hazards associated with the use of 5-(3,5-DMPBF).

Synthesis Methods

5-(3,5-DMPBF) is typically synthesized through a two-step process. The first step involves the reaction of 3,5-dimethoxybenzaldehyde with 2-fluorobenzoyl chloride in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide (DMF). This reaction yields 5-(3,5-dimethoxybenzoyl)-2-fluorobenzene, which is then converted to 5-(3,5-DMPBF) by the addition of aqueous hydrochloric acid. The reaction is typically carried out at room temperature and can be completed within several hours.